Cas no 4368-11-0 ((8s,9s,10s,13r,14s,17s)-17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6h-cyclopenta[a]phenanthrene-3,11-dione)

• Product Name: (8s,9s,10s,13r,14s,17s)-17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6h-cyclopenta[a]phenanthrene-3,11-dione
• CAS No: 4368-11-0
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 1518005
• PubChem ID: 247932
• Update Time: 2025-04-21

(8s,9s,10s,13r,14s,17s)-17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6h-cyclopenta[a]phenanthrene-3,11-dione Chemical and Physical Properties

Names and Identifiers

• (8S,9S,10S,13R,14S,17S)-17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthrene-3,11-dione
• pregna-1,4-diene-3,11,20-trione
• Pregna-1,4-dien-3,11,20-trion
• 1-dehydro-11-oxoprogesterone
• Pregn-1,4-diene-3,11,20-trione
• DTXSID30963098
• 1,4-pregnadien-3,11,20-trion
• Pregna-1,11,20-trione
• 4368-11-0
• CHEMBL4296955
• NSC63543
• SCHEMBL524831
• MLS002693438
• NSC-63543
• (8s,9s,10s,13r,14s,17s)-17-acetyl-10,13-dimethyl-7,8,9,12,14,15,16,17-octahydro-6h-cyclopenta[a]phenanthrene-3,11-dione

• Inchi： 1S/C21H26O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h8-10,15-17,19H,4-7,11H2,1-3H3/t15-,16+,17-,19+,20-,21+/m0/s1
• InChI Key： YZZVVLUNOZJXCM-DADBAOPHSA-N
• SMILES： O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 326.18800
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21000
• LogP: 3.67850